Cas no 2137824-55-4 (2-Oxaspiro[bicyclo[3.1.0]hexane-3,4'-piperidine]-4-one)

• Product Name: 2-Oxaspiro[bicyclo[3.1.0]hexane-3,4'-piperidine]-4-one
• CAS No: 2137824-55-4
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 6442589
• PubChem ID: 165451636
• Update Time: 2025-08-05

2-Oxaspiro[bicyclo[3.1.0]hexane-3,4'-piperidine]-4-one Chemical and Physical Properties

Names and Identifiers

• EN300-737322
• 2-oxaspiro[bicyclo[3.1.0]hexane-3,4'-piperidine]-4-one
• 2137824-55-4
• 2-Oxaspiro[bicyclo[3.1.0]hexane-3,4'-piperidine]-4-one

• Inchi： 1S/C9H13NO2/c11-8-6-5-7(6)12-9(8)1-3-10-4-2-9/h6-7,10H,1-5H2
• InChI Key： WEFOZIMDZQIERB-UHFFFAOYSA-N
• SMILES： O1C2(CCNCC2)C(C2CC12)=O

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 38.3Ų

Additional information on 2-Oxaspiro[bicyclo[3.1.0]hexane-3,4'-piperidine]-4-one

Introduction to 2-Oxaspiro[bicyclo[3.1.0]hexane-3,4'-piperidine]-4-one (CAS No. 2137824-55-4)

2-Oxaspiro[bicyclo[3.1.0]hexane-3,4'-piperidine]-4-one is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its intriguing spirocyclic framework and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 2137824-55-4, belongs to a class of spirocyclic oxides that exhibit promising properties for further exploration in drug discovery and development. The spirocyclic core, consisting of a bicyclo[3.1.0]hexane ring linked to a piperidine moiety, provides a rigid scaffold that may contribute to the compound's stability and bioavailability. The presence of an oxygen atom in the spirocycle introduces additional functional diversity, making it a valuable scaffold for designing novel bioactive molecules.

The significance of spirocyclic compounds in medicinal chemistry has been well-documented, with many examples demonstrating their role as key structural motifs in biologically active molecules. Spirocycles are known for their ability to mimic the conformational flexibility of peptides and proteins, which can enhance binding affinity and selectivity. In particular, the bicyclo[3.1.0]hexane scaffold is relatively rare but offers unique spatial constraints that can be exploited to optimize pharmacological properties.

The piperidine ring in 2-Oxaspiro[bicyclo[3.1.0]hexane-3,4'-piperidine]-4-one is another critical feature that contributes to its potential biological relevance. Piperidine derivatives are widely recognized for their role as pharmacophores in numerous therapeutic agents, including antipsychotics, antihistamines, and antiviral drugs. The incorporation of a piperidine moiety into a spirocyclic framework suggests that this compound may exhibit multiple biological activities, making it an attractive candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the structural and functional properties of complex molecules like 2-Oxaspiro[bicyclo[3.1.0]hexane-3,4'-piperidine]-4-one with greater precision than ever before. These tools have been instrumental in predicting binding modes, identifying potential drug targets, and optimizing lead compounds for preclinical studies. The rigid spirocyclic core of this compound may provide favorable interactions with biological targets, such as enzymes or receptors, which could lead to the development of novel therapeutic agents.

The synthesis of 2-Oxaspiro[bicyclo[3.1.0]hexane-3,4'-piperidine]-4-one represents a significant challenge due to the complexity of its spirocyclic structure. However, recent methodologies in organic synthesis have made it possible to construct such intricate molecules with increasing efficiency and yield. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in achieving the desired stereochemistry and regioselectivity.

The potential biological activities of 2-Oxaspiro[bicyclo[3.1.0]hexane-3,4'-piperidine]-4-one have not yet been fully explored, but preliminary studies suggest that it may exhibit properties relevant to various therapeutic areas. For instance, the combination of the spirocyclic core and piperidine moiety could make this compound a viable candidate for treating neurological disorders or infectious diseases. Additionally, its unique structural features may provide resistance against metabolic degradation, enhancing its bioavailability.

Current research trends in medicinal chemistry emphasize the importance of discovering novel scaffolds with unique structural features. Spirocyclic compounds like 2-Oxaspiro[bicyclo[3.1.0]hexane-3,4'-piperidine]-4-one fit well within this paradigm, offering a rich structural diversity that can be exploited for drug discovery. The integration of computational methods with traditional synthetic approaches has accelerated the process of identifying promising lead compounds and optimizing their pharmacological profiles.

The future prospects for 2-Oxaspiro[bicyclo[3.1.0]hexane-3,4'-piperidine]-4-one are promising, with ongoing studies aimed at elucidating its biological activities and developing novel derivatives with enhanced properties. Collaborative efforts between synthetic chemists and biologists will be crucial in translating this compound's potential into tangible therapeutic benefits for patients worldwide.